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Compound of Interest

Compound Name:
alpha-Methyl-1H-imidazole-1-

ethanol

Cat. No.: B3052003 Get Quote

Technical Guide: α-Methyl-1H-imidazole-1-
ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of α-Methyl-1H-imidazole-1-ethanol, a key

chemical intermediate. This document outlines its chemical and physical properties, provides

detailed experimental protocols, and includes workflow diagrams for analytical and synthetic

procedures.

Core Chemical Information
α-Methyl-1H-imidazole-1-ethanol is a heterocyclic compound featuring an imidazole ring linked

to a propan-2-ol group. Its chemical structure and key identifiers are fundamental for its

application in research and manufacturing.

Chemical Identifiers and Molecular Properties
The following table summarizes the primary chemical identifiers and computed molecular

properties for α-Methyl-1H-imidazole-1-ethanol.
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Property Value Source(s)

CAS Number 37788-55-9 [1][2][3][4][5]

Molecular Formula C6H10N2O [1][2][6]

Molecular Weight 126.16 g/mol [6][7]

IUPAC Name
1-(1H-imidazol-1-yl)propan-2-

ol
[7]

Synonyms
1-(2-Hydroxypropyl)imidazole,

N-(2-Hydroxypropyl)imidazole
[2]

Physicochemical Properties
This table details the experimental and computed physicochemical properties of α-Methyl-1H-

imidazole-1-ethanol.

Property Value Source(s)

Appearance Liquid [1][2][7]

Density 1.12 g/cm³ [2]

Boiling Point 200-205 °C @ 1 Torr [2]

Flash Point 135 °C [2]

Refractive Index 1.541 [2]

XLogP3 -0.3 [7]

Topological Polar Surface Area 38 Å² [1]

Experimental Protocols
Detailed methodologies for the analysis and synthesis of imidazole derivatives are crucial for

their effective use in research and development.
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Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of α-Methyl-1H-imidazole-1-

ethanol.[5] This method is suitable for purity assessment and quantification.

Objective: To determine the purity and concentration of α-Methyl-1H-imidazole-1-ethanol in a

sample.

Instrumentation:

HPLC system with a UV detector

Newcrom R1 column (or equivalent C18 column)

Reagents:

Acetonitrile (MeCN), HPLC grade

Water, deionized

Phosphoric acid (H₃PO₄) or Formic acid (for Mass Spectrometry compatibility)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

water. The exact ratio should be optimized for best separation. Acidify the mobile phase with

a small amount of phosphoric acid (e.g., to a final concentration of 0.1%). For MS detection,

replace phosphoric acid with formic acid.

Sample Preparation: Accurately weigh and dissolve a known amount of the α-Methyl-1H-

imidazole-1-ethanol sample in the mobile phase to create a stock solution. Prepare working

standards by serial dilution of the stock solution.

Chromatographic Conditions:

Column: Newcrom R1
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Mobile Phase: Acetonitrile/Water with acid

Flow Rate: 1.0 mL/min (typical, can be optimized)

Detection: UV at a wavelength determined by the UV spectrum of the compound (e.g.,

~210 nm).

Injection Volume: 10 µL (typical, can be optimized)

Analysis: Inject the prepared standards and samples into the HPLC system.

Data Processing: Construct a calibration curve from the peak areas of the standards.

Determine the concentration of α-Methyl-1H-imidazole-1-ethanol in the samples by

interpolating their peak areas on the calibration curve.

Preparation

Analysis Data Processing

Prepare Mobile Phase
(Acetonitrile/Water/Acid)

HPLC System
(Newcrom R1 Column)Prepare Sample and Standards Inject Sample/Standard UV Detection Generate Calibration Curve Quantify Analyte

Click to download full resolution via product page

Caption: Workflow for the HPLC analysis of α-Methyl-1H-imidazole-1-ethanol.

Synthetic Protocol: Synthesis of an α-Aryl-1H-imidazole-
1-ethanol Derivative
The following protocol for the synthesis of α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol

serves as a representative example for the synthesis of α-substituted-1H-imidazole-1-ethanol

compounds.[8][9] This method involves the reduction of a corresponding acetophenone

precursor.
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Objective: To synthesize α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol.

Materials:

2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone

Methanol

Potassium borohydride

5% Hydrochloric acid solution

5% Sodium bicarbonate solution

Three-necked flask, stirrer, thermometer, dropping funnel

Procedure:

Reaction Setup: In a 1000 mL three-necked flask, add 102 g of 2'-(1H-imidazol-1-yl)-2,4-

dichloroacetophenone (0.4 mol) and 300 mL of methanol.

Reduction: While stirring, add potassium borohydride in batches and then slowly heat the

mixture to reflux.

Reaction Monitoring: Continue stirring for 1 hour after the addition is complete. Monitor the

progress of the reaction by thin-layer chromatography (TLC) using an eluent of ethyl

acetate:methanol (10:1, v/v).

Work-up: Once the reaction is complete, recover the methanol by distillation under reduced

pressure.

pH Adjustment and Precipitation: Adjust the pH of the concentrated residue to 4-5 with a 5%

hydrochloric acid solution. Subsequently, adjust the pH to 7-8 with a 5% sodium bicarbonate

solution to precipitate a white solid.

Isolation and Purification: Collect the solid by filtration, wash with water, and dry.

Recrystallize the crude product to obtain the purified α-(2,4-dichlorophenyl)-1H-imidazole-1-

ethanol.
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Caption: General workflow for the synthesis of an α-aryl-1H-imidazole-1-ethanol derivative.
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Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the

detailed biological activity and associated signaling pathways of α-Methyl-1H-imidazole-1-

ethanol itself. It is primarily utilized as a chemical intermediate.

However, the broader class of imidazole-containing compounds, particularly those with

substitutions on the ethanol moiety, are known to exhibit biological activities. For instance, α-

(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol is a key intermediate in the synthesis of antifungal

agents like Miconazole and Econazole.[9][10] These antifungal drugs function by inhibiting the

synthesis of ergosterol, a crucial component of fungal cell membranes.

The general effects of ethanol on intracellular signaling pathways involve modulation of

receptor tyrosine kinases, serine-threonine kinases, and epigenetic mechanisms.[11][12] These

pathways regulate gene expression, protein translation, and neuronal excitability.[11][12]

Further research is required to determine if α-Methyl-1H-imidazole-1-ethanol possesses any

intrinsic biological activity or modulates specific signaling pathways.

Applications and Uses
α-Methyl-1H-imidazole-1-ethanol is a versatile intermediate with applications in various

industrial sectors.

Pharmaceutical Intermediates: It serves as a building block in the synthesis of more complex

molecules.

Catalysis: It can be used as a catalyst in chemical reactions.[2]

Ion Exchange Agents: It finds utility in the formulation of ion exchange agents.[2]

Coatings and Resins: It is used as a process regulator and additive in the manufacturing of

paints, coatings, adhesives, and sealants.[7] It is also used in plastic material and resin

manufacturing.[2]

Safety and Handling
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α-Methyl-1H-imidazole-1-ethanol is classified as harmful if swallowed, harmful in contact with

skin, and causes skin and serious eye irritation.[3] It is also harmful if inhaled.[3]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle in a well-ventilated area or under a fume hood.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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